Cas no 1994535-66-8 (1-(2-methoxypropyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde
• CAS No: 1994535-66-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5962765
• PubChem ID: 165587907
• Update Time: 2025-06-13

1-(2-methoxypropyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde
• EN300-1619167
• 1994535-66-8

• Inchi： 1S/C10H18O2/c1-9(12-2)7-10(8-11)5-3-4-6-10/h8-9H,3-7H2,1-2H3
• InChI Key： UFTFRDZGAAJPJR-UHFFFAOYSA-N
• SMILES： O(C)C(C)CC1(C=O)CCCC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde

Professional Introduction to 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde (CAS No. 1994535-66-8)

1-(2-methoxypropyl)cyclopentane-1-carbaldehyde, a compound with the chemical formula C₁₁H₂₀O, is a significant molecule in the field of organic chemistry and pharmaceutical research. This aldehyde derivative is characterized by its cyclopentane ring substituted with a 2-methoxypropyl group, making it a versatile intermediate in synthetic chemistry. The presence of the aldehyde functional group (–CHO) at the terminal position of the cyclopentane chain enhances its reactivity, making it a valuable building block for more complex molecular architectures.

The compound's CAS number, 1994535-66-8, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research continuity. Its structural features position it as a candidate for various applications, particularly in the synthesis of pharmacologically active agents. The 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde moiety is particularly interesting due to its ability to undergo diverse chemical transformations, including oxidation, reduction, and condensation reactions, which are pivotal in drug discovery processes.

In recent years, there has been growing interest in cyclopentane derivatives due to their potential biological activities. The 2-methoxypropyl substituent introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This has led to its exploration as a scaffold in medicinal chemistry, where modifications at the cyclopentane ring and the methoxypropyl side chain can yield compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde is its utility as a precursor in the synthesis of more complex molecules. For instance, it can be used to generate Schiff bases through condensation with amines, which are known for their diverse biological properties. These Schiff bases have been investigated for their antimicrobial, anti-inflammatory, and anticancer activities. The versatility of 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde lies in its ability to serve as a modular platform for constructing such derivatives.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups at specific positions on the cyclopentane ring. This has opened up new avenues for designing molecules with tailored properties. For example, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has been employed to introduce aryl groups into the 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde framework, expanding its utility in medicinal chemistry.

The aldehyde functionality of 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde also makes it a valuable reagent in organic synthesis. It can participate in nucleophilic addition reactions with various nucleophiles such as amines, alcohols, and hydrazines to form imines, hemiacetals, and hydrazones, respectively. These derivatives are not only important intermediates but also possess inherent biological activity. For instance, imines derived from aldehydes have been shown to exhibit inhibitory effects on certain enzymes implicated in diseases like cancer and inflammation.

In the context of drug development, 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde has been explored as a key intermediate in the synthesis of small molecule inhibitors. Its structural motif is reminiscent of natural products that have demonstrated therapeutic efficacy. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential bioactive scaffolds derived from this compound. Such approaches have accelerated the discovery process by allowing high-throughput evaluation of virtual libraries containing derivatives of 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde.

The role of this compound extends beyond pharmaceutical applications. It is also utilized in agrochemical research where modified cyclopentane derivatives serve as intermediates for developing pesticides and herbicides. The 2-methoxypropyl group imparts lipophilicity to the molecule, enhancing its absorption and distribution within biological systems—a crucial factor for both medicinal and agrochemical products.

From an industrial perspective, the synthesis of 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde on an industrial scale presents both challenges and opportunities. Optimizing synthetic routes for high yield and purity while minimizing environmental impact are key considerations. Green chemistry principles have guided efforts to develop more sustainable methods for producing this compound. For instance, catalytic processes that employ recyclable catalysts or renewable solvents have been investigated to reduce waste generation and energy consumption.

The future directions for research involving 1-(2-methoxypropyl)cyclopentane-1-carbaldehyde are promising. With ongoing advancements in synthetic chemistry and computational biology, new derivatives with improved properties are likely to emerge. Exploration of its pharmacological profile through preclinical studies will further elucidate its potential therapeutic applications. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics could uncover novel uses for this versatile compound.